Cas no 3180-75-4 ([6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4,5-triacetyloxyoxan-2-yl]methyl Acetate)

• Product Name: [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4,5-triacetyloxyoxan-2-yl]methyl Acetate
• CAS No: 3180-75-4
• MF: C₂₀H₂₅N₃O₁₁
• MW: 483.42600607872
• CID: 916638
• PubChem ID: 348070
• Update Time: 2025-04-19

[6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4,5-triacetyloxyoxan-2-yl]methyl Acetate Chemical and Physical Properties

Names and Identifiers

• [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4,5-triacetyloxyoxan-2-yl]methyl acetate
• [6-(4-acetamido-2-oxo-pyrimidin-1-yl)-3,4,5-triacetyloxy-oxan-2-yl]methyl acetate
• AC1L88R1
• CTK1C6658
• NSC407105
• NSC-407105
• DTXSID80324574
• 3180-75-4
• [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4,5-triacetyloxyoxan-2-yl]methyl Acetate

• Inchi： 1S/C20H25N3O11/c1-9(24)21-15-6-7-23(20(29)22-15)19-18(33-13(5)28)17(32-12(4)27)16(31-11(3)26)14(34-19)8-30-10(2)25/h6-7,14,16-19H,8H2,1-5H3,(H,21,22,24,29)
• InChI Key： SJBRLUQFYTXRLT-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 483.14895
• Monoisotopic Mass: 483.14890862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 176.2
• LogP: -0.46970